(±)5(6)-DiHETE lactone
Overview
Description
Eicosapentaenoic acid (EPA; Item No. 90110) is metabolized, in part, through cytochrome P450-catalyzed epoxidation followed by conversion to the vicinal diols by epoxide hydrolases. (±)5(6)-DiHETE is a possible metabolite produced from EPA following epoxidation of the α-5 double bond. (±)5(6)-DiHETE lactone is a 1,5 cyclic ester derived from (±)5(6)-DiHETE. While its biological activity is unknown, the selective capacity of (±)5(6)-DiHETE to form this lactone can be utilized to specifically quantify (±)5(6)-DiHETE in biological samples.
Scientific Research Applications
Analytical Method Development
A method for analyzing 5,6-dihydroxyeicosatrienoate-1,5-lactone (5,6-DiHETriE-delta-lactone) in tissue homogenates has been developed. This method involves the conversion of 5,6-epoxyeicosatrienoic acid to 5,6-DiHETriE, and then to 5,6-DiHETriE-delta-lactone, characterized by high-intensity quasimolecular ions. This is crucial for understanding the degradation products in tissue samples (Yamane & Abe, 1996).
Photochromic Properties
A study of dihetarylethenes, lactones, demonstrated that substituents significantly influence the absorptive, luminescent properties, and the photocoloration and fluorescence quantum yields. This is relevant for the development of two-photon reversible recording media with fluorescence reading, applicable in 3D optical memory systems (Strokach et al., 2007).
Chemical Synthesis Techniques
Research on novel amino alcohol-based Ir bifunctional complex has shown efficient catalysis for oxidative lactonization of diols. This process, occurring under broad functional group tolerance, is significant for creating high-yield lactones at room temperature, enhancing the synthesis of complex organic molecules (Suzuki et al., 2002).
Bioactive Compound Synthesis
A class of small spirocyclic heterocycles, spiroepoxy-beta-lactones, was synthesized by epoxidation of ketene dimers. Their unique reactivity patterns and stability due to pronounced anomeric effects are important for the synthesis of bioactive natural products, including antifouling agents (Duffy et al., 2009).
Enzymatic Catalysis in Lactone Production
The oxidative lactonization of diols using horse liver alcohol dehydrogenase (HLADH) has been explored. This enzymatic method, using molecular oxygen as the electron acceptor, is a promising approach for producing lactones in a more environmentally friendly and sustainable manner (Kara et al., 2013).
properties
Product Name |
(±)5(6)-DiHETE lactone |
|---|---|
Molecular Formula |
C20H30O3 |
Molecular Weight |
318.5 |
InChI |
InChI=1S/C20H30O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19-16-14-17-20(22)23-19/h3-4,6-7,9-10,12-13,18-19,21H,2,5,8,11,14-17H2,1H3/b4-3-,7-6-,10-9-,13-12-/t18-,19+/m1/s1 |
InChI Key |
HMMBXEDQZSAPEQ-CLQAUIESSA-N |
SMILES |
CC/C=CC/C=CC/C=CC/C=CC[C@@H](O)[C@@H]1CCCC(O1)=O |
synonyms |
(±)-5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid 1,5-lactone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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